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Compound of Interest

Compound Name: A-205

CAS No.: 127044-59-1

Cat. No.: B1598307

Get Quote

Introduction

Compound A-205 has emerged as a significant molecule of interest in early-stage drug

discovery. Initial studies have focused on its synthesis, characterization, and preliminary

biological evaluation to understand its potential therapeutic applications. This document

provides a comprehensive overview of the foundational research conducted on A-205, detailing

its core properties, mechanism of action, and the experimental methodologies employed in its

initial investigation. The information is intended for researchers, scientists, and drug

development professionals seeking a detailed understanding of this novel compound.

Quantitative Data Summary

The initial characterization of Compound A-205 involved a series of in vitro assays to determine

its potency and efficacy. The key quantitative findings from these early studies are summarized

in the tables below.

Table 1: In Vitro Potency of Compound A-205
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Assay Type Target IC50 (nM)

Enzymatic Assay Kinase X 15.2

Cell-Based Assay Cancer Cell Line Y 45.8

Table 2: Selectivity Profile of Compound A-205

Target IC50 (nM)
Fold Selectivity vs. Kinase
X

Kinase A > 10,000 > 658

Kinase B 1,250 82

Kinase C > 10,000 > 658

Experimental Protocols

The following sections detail the methodologies used in the key experiments for the initial

evaluation of Compound A-205.

1. Kinase X Enzymatic Assay

Objective: To determine the in vitro inhibitory activity of Compound A-205 against its primary

target, Kinase X.

Methodology: A time-resolved fluorescence energy transfer (TR-FRET) assay was

employed. The assay mixture contained recombinant human Kinase X, a biotinylated peptide

substrate, and ATP in a kinase reaction buffer. Compound A-205 was added at varying

concentrations. The reaction was initiated by the addition of ATP and incubated at room

temperature. Following incubation, a europium-labeled anti-phospho-substrate antibody and

streptavidin-allophycocyanin (SA-APC) were added. The TR-FRET signal was measured on

a plate reader, and the IC50 values were calculated from the dose-response curves.

2. Cancer Cell Line Y Viability Assay

Objective: To assess the cytotoxic effect of Compound A-205 on a relevant cancer cell line.
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Methodology: Cancer Cell Line Y was seeded in 96-well plates and allowed to adhere

overnight. The cells were then treated with a serial dilution of Compound A-205 for 72 hours.

Cell viability was determined using the CellTiter-Glo® Luminescent Cell Viability Assay,

which measures ATP levels as an indicator of metabolically active cells. Luminescence was

read on a microplate reader, and the IC50 values were determined by fitting the data to a

four-parameter logistic curve.

Signaling Pathway and Experimental Workflow Visualizations

The following diagrams illustrate the proposed signaling pathway of Compound A-205 and the

general workflow of the experimental protocols.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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